Cas no 253-88-3 (Pyrimido[4,5-d]pyridazine(7CI,8CI,9CI))

• Product Name: Pyrimido[4,5-d]pyridazine(7CI,8CI,9CI)
• CAS No: 253-88-3
• MF: C₆H₄N₄
• MW: 132.122759819031
• CID: 273104
• PubChem ID: 18963799
• Update Time: 2025-04-19

Pyrimido[4,5-d]pyridazine(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyridazine(7CI,8CI,9CI)
• 1,3,6,7-Tetraazanaphthalene
• pyrimido[4,5-d]pyridazine
• SCHEMBL6119198
• DTXSID70596925
• 253-88-3

• Inchi： 1S/C6H4N4/c1-5-2-9-10-3-6(5)8-4-7-1/h1-4H
• InChI Key： KXNFMBIDXYJDEP-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=NN=CC=12

Computed Properties

• Exact Mass: 132.04372
• Monoisotopic Mass: 132.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56